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Compound of Interest

Compound Name: Dioctanoyl peroxide

Cat. No.: B1594418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of dioctanoyl
peroxide (CAS 762-16-3), a diacyl peroxide utilized as a radical initiator in polymerization and

various chemical syntheses. This document outlines its physicochemical properties, safety

information, and detailed experimental protocols for its analysis.

Core Properties and Safety Information
Dioctanoyl peroxide, also known as caprylyl peroxide, is a key compound in radical chemistry.

Its utility is largely dictated by its structural characteristics and thermal stability.

Physicochemical Data
A summary of the key physicochemical properties of dioctanoyl peroxide is presented in

Table 1. This data is essential for its proper handling, storage, and application in experimental

settings.
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Property Value Citations

CAS Number 762-16-3 [1][2][3][4][5][6][7][8]

Molecular Formula C₁₆H₃₀O₄ [1][5][6][7][8]

Molecular Weight 286.41 g/mol [1][2][5][8]

Appearance
Colorless to pale yellow liquid

or crystalline solid
[1][4]

Melting Point 29 °C [1][5][6]

Boiling Point
353.5 °C (decomposition may

occur)
[1][6][7]

Density 0.955 - 0.9903 g/cm³ [1][5][7]

Water Solubility
7 µg/L at 20 °C (practically

insoluble)
[5][6][9]

LogP 4.7 - 6.5 [5][6]

Thermal Stability
Dioctanoyl peroxide is a thermally unstable substance and is classified as an organic

peroxide type C.[2][4] Its thermal decomposition characteristics are critical for safe handling

and for determining its optimal use conditions as a radical initiator. The Self-Accelerating

Decomposition Temperature (SADT) is a key indicator of its thermal instability.

Thermal Stability
Parameter

Value Citations

SADT 25 °C [2][10]

Emergency Temperature (Tₑ) 15 °C [2]

10-hour half-life temperature 61 °C (in solid form) [1]

1-hour half-life temperature 79 °C (in solid form) [1]
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Safety and Handling
Due to its classification as an organic peroxide, dioctanoyl peroxide poses several hazards. It

is crucial to adhere to strict safety protocols to mitigate risks of fire, explosion, and personal

injury.

Hazard
Classification

GHS Pictograms
Precautionary
Statements

Citations

Organic Peroxides,

Type C
🔥

H242: Heating may

cause a fire.
[4]

Skin Irritation,

Category 2
❗

H315: Causes skin

irritation.
[4]

Eye Irritation,

Category 2
❗

H319: Causes serious

eye irritation.
[4]

May cause an allergic

skin reaction
❗

H317: May cause an

allergic skin reaction.
[11]

Handling Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Store in a cool, dry, and well-ventilated place away from direct sunlight.[2]

Keep containers tightly closed.[2]

Avoid contact with reducing agents (e.g., amines), acids, alkalis, and heavy metal

compounds.[2]

Use non-sparking tools for handling.[4]

In case of spills, use an inert, moist diluent such as vermiculite or sand for cleanup.[4]

Experimental Protocols for Characterization
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Accurate characterization of dioctanoyl peroxide is essential for quality control and for

understanding its reactivity. The following sections provide detailed methodologies for key

analytical techniques.

Synthesis of Dioctanoyl Peroxide
A general and illustrative synthesis of dioctanoyl peroxide involves the reaction of octanoyl

chloride with a peroxide source in the presence of a base.

Caption: General workflow for the synthesis of dioctanoyl peroxide.

Protocol:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer, dissolve octanoyl chloride in a suitable organic solvent (e.g.,

diethyl ether or dichloromethane).

Cooling: Cool the solution to 0-5 °C in an ice bath.

Reagent Addition: Slowly add an aqueous solution of hydrogen peroxide and a base (e.g.,

sodium hydroxide) dropwise to the cooled solution while maintaining the temperature below

10 °C.

Reaction: After the addition is complete, allow the mixture to stir for several hours at a

controlled temperature.

Workup: Separate the organic layer and wash it sequentially with water, a dilute acidic

solution, and a saturated sodium bicarbonate solution to remove unreacted starting materials

and byproducts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography.
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Determination of Active Oxygen Content by Iodometric
Titration
This method determines the peroxide content by reacting it with iodide, followed by titration of

the liberated iodine with a standard sodium thiosulfate solution.

Caption: Workflow for determining active oxygen content via iodometric titration.

Protocol:

Sample Preparation: Accurately weigh approximately 0.1-0.2 g of dioctanoyl peroxide into

a 250 mL Erlenmeyer flask.

Dissolution: Add 30 mL of a solvent mixture (e.g., 3:2 v/v acetic acid:chloroform) to dissolve

the sample.

Iodide Addition: Add 2 mL of a saturated potassium iodide solution. Swirl the flask and allow

it to stand in the dark for 5-10 minutes.

Dilution: Add 100 mL of deionized water.

Titration: Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution

until the yellow color of the iodine has almost disappeared.

Indicator Addition: Add 1-2 mL of a 1% starch indicator solution. The solution will turn a deep

blue color.

Endpoint: Continue the titration with sodium thiosulfate, adding it dropwise until the blue

color is completely discharged.

Blank Determination: Perform a blank titration using the same procedure but without the

dioctanoyl peroxide sample.

Calculation: The active oxygen content (%) is calculated using the following formula: %

Active Oxygen = [((V_sample - V_blank) * N * 8) / (W_sample * 1000)] * 100 where:

V_sample = volume of sodium thiosulfate solution used for the sample (mL)
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V_blank = volume of sodium thiosulfate solution used for the blank (mL)

N = normality of the sodium thiosulfate solution

W_sample = weight of the sample (g)

8 = equivalent weight of oxygen

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for assessing the purity of dioctanoyl peroxide and quantifying

any related impurities.

Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting

point is 80:20 (v/v) acetonitrile:water.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV detection at a wavelength where the peroxide or its chromophoric impurities

absorb (e.g., 230 nm).

Injection Volume: 20 µL.

Sample Preparation: Prepare a standard solution of dioctanoyl peroxide of known

concentration in the mobile phase. Dissolve the sample to be analyzed in the mobile phase

to a similar concentration.

Analysis: Inject the standard and sample solutions. Purity is determined by comparing the

peak area of the dioctanoyl peroxide in the sample to the total peak area of all components
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in the chromatogram. Quantification can be performed by creating a calibration curve with

standards of known concentrations.

Analysis by Gas Chromatography (GC)
GC can also be used for the analysis of dioctanoyl peroxide, though care must be taken to

avoid thermal decomposition in the injector and column.

Protocol:

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A low to mid-polarity capillary column (e.g., DB-5 or DB-1701, 30 m x 0.25 mm ID,

0.25 µm film thickness).

Injector Temperature: A low temperature to minimize decomposition (e.g., 150-180 °C).

Oven Temperature Program:

Initial Temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Final Hold: Hold at 250 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1-2 mL/min).

Detector Temperature: 280 °C.

Sample Preparation: Dissolve the sample in a suitable solvent such as isooctane or acetone.

Analysis: Inject the sample. Peak identification and quantification are performed by

comparison with a standard of known concentration.

Thermal Stability Assessment by Differential Scanning
Calorimetry (DSC)
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DSC is used to determine the thermal stability and decomposition characteristics of dioctanoyl
peroxide.

Caption: Workflow for assessing thermal stability using DSC.

Protocol:

Instrumentation: A differential scanning calorimeter.

Sample Preparation: Accurately weigh 1-5 mg of dioctanoyl peroxide into an aluminum

DSC pan. Crimp the pan with a lid. It is advisable to pierce the lid to allow for the release of

gaseous decomposition products.

Experimental Conditions:

Atmosphere: Nitrogen, with a purge rate of 20-50 mL/min.

Temperature Program: Heat the sample from ambient temperature to approximately 250

°C at a constant heating rate (e.g., 5 or 10 °C/min).

Analysis: The resulting thermogram will show an exothermic peak corresponding to the

decomposition of the dioctanoyl peroxide. From this peak, the onset temperature of

decomposition, the peak decomposition temperature, and the enthalpy of decomposition (the

area under the peak) can be determined. This data is crucial for assessing the thermal

hazards of the compound.

Conclusion
The characterization of dioctanoyl peroxide (CAS 762-16-3) requires a multi-faceted

analytical approach. The data and protocols presented in this guide provide a robust framework

for researchers and professionals to safely handle, analyze, and utilize this important organic

peroxide. Adherence to the detailed experimental procedures will ensure accurate and reliable

characterization, which is fundamental for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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